Cas no 2248353-22-0 (Cyclobutaneethanamine, 3-fluoro-β-methyl-)

Cyclobutaneethanamine, 3-fluoro-β-methyl- structure
2248353-22-0 structure
Product Name:Cyclobutaneethanamine, 3-fluoro-β-methyl-
CAS No:2248353-22-0
MF:C7H14FN
MW:131.191165447235
CID:5107060
Update Time:2023-08-24

Cyclobutaneethanamine, 3-fluoro-β-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneethanamine, 3-fluoro-β-methyl-
    • 2-(3-fluorocyclobutyl)propan-1-amine
    • Inchi: 1S/C7H14FN/c1-5(4-9)6-2-7(8)3-6/h5-7H,2-4,9H2,1H3
    • InChI Key: GSMNAYFCYOLXQZ-UHFFFAOYSA-N
    • SMILES: FC1CC(C(C)CN)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.9
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26

Cyclobutaneethanamine, 3-fluoro-β-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6506809-0.05g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
0.05g
$1866.0 2025-03-14
Enamine
EN300-6506809-0.1g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
0.1g
$1955.0 2025-03-14
Enamine
EN300-6506809-0.25g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
0.25g
$2044.0 2025-03-14
Enamine
EN300-6506809-0.5g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
0.5g
$2132.0 2025-03-14
Enamine
EN300-6506809-1.0g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
1.0g
$2221.0 2025-03-14
Enamine
EN300-6506809-2.5g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
2.5g
$4355.0 2025-03-14
Enamine
EN300-6506809-5.0g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
5.0g
$6441.0 2025-03-14
Enamine
EN300-6506809-10.0g
2-(3-fluorocyclobutyl)propan-1-amine
2248353-22-0 95.0%
10.0g
$9550.0 2025-03-14
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